5-Amino-1-(benzyloxy)-1H-imidazole-4-carbonitrile

• IUPAC Name: 5-amino-1-phenylmethoxyimidazole-4-carbonitrile
• InChI: InChI=1S/C11H10N4O/c12-6-10-11(13)15(8-14-10)16-7-9-4-2-1-3-5-9/h1-5,8H,7,13H2
• InChI Key: QDAGJBMFHAYYBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CON2C=NC(=C2N)C#N
• Molecular Formula: C11H10N4O
• DSSTOX Substance ID: DTXSID40493619
• Molecular Weight: 214.22 g/mol
• CAS RN: 61193-35-9

Description

“5-Amino-1-(benzyloxy)-1H-imidazole-4-carbonitrile” is a complex organic compound. It contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The presence of the amino group (-NH2), benzyloxy group (Ph-CH2-O-) and carbonitrile group (-C≡N) suggest that this compound could have interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting from simpler building blocks. The exact method would depend on the specific reactions used to introduce the amino, benzyloxy, and carbonitrile groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the imidazole ring, amino group, benzyloxy group, and carbonitrile group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The amino group could participate in acid-base reactions, the benzyloxy group could undergo reactions involving the benzyl ether linkage, and the carbonitrile group could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. These properties could be predicted using computational chemistry methods or determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety precautions should be taken when handling this compound, including the use of personal protective equipment.

Future Directions

The future research directions for this compound could involve studying its reactivity, exploring its potential uses, and developing methods for its synthesis.